Cas no 2411330-31-7 ((E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide
• CAS No: 2411330-31-7
• MF: C₁₃H₁₉F₃N₄O
• MW: 304.311372995377
• CID: 5360683
• Update Time: 2025-05-25

(E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3887631477
• (2E)-4-(dimethylamino)-N-methyl-N-{[1-methyl-5-(trifluoromethyl)-1H-imidazol-2-yl]methyl}but-2-enamide
• (E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide

• Inchi： 1S/C13H19F3N4O/c1-18(2)7-5-6-12(21)19(3)9-11-17-8-10(20(11)4)13(14,15)16/h5-6,8H,7,9H2,1-4H3/b6-5+
• InChI Key： JYRZLJAYHDAQCP-AATRIKPKSA-N
• SMILES： FC(C1=CN=C(CN(C)C(/C=C/CN(C)C)=O)N1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 384
• XLogP3: 0.6
• Topological Polar Surface Area: 41.4

Additional information on (E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide

Introduction to (E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide and Its Applications in Chemical Biology

(E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide, with the CAS number 2411330-31-7, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that incorporate an amide functional group, a dimethylamino substituent, and a complex imidazole moiety. The presence of these functional groups not only contributes to its chemical reactivity but also opens up possibilities for diverse biological interactions.

The structural complexity of (E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide makes it a promising candidate for further investigation in drug discovery and development. The molecule features a butenamide backbone, which is known to be a versatile scaffold in medicinal chemistry. The dimethylamino group at the 4-position enhances the basicity of the molecule, making it potentially useful in interactions with acidic biological targets such as enzymes and receptors.

One of the most intriguing aspects of this compound is its imidazole ring substitution pattern. The presence of a 1-methyl-5-(trifluoromethyl)imidazol-2-yl group introduces both steric and electronic effects that can influence the molecule's binding affinity and selectivity. This type of substitution is commonly found in bioactive molecules and has been shown to enhance pharmacological properties by improving solubility, metabolic stability, and target interaction.

Recent studies have highlighted the importance of imidazole derivatives in the development of new therapeutic agents. For instance, imidazole-based compounds have been investigated for their potential roles in modulating enzyme activity and receptor binding. The specific substitution pattern in (E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide suggests that it may interact with biological targets in a unique manner, potentially leading to novel pharmacological effects.

The butenamide moiety in this compound also plays a crucial role in its chemical behavior. Butenamides are known to exhibit diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The incorporation of this motif into the molecular framework of (E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide could contribute to its potential therapeutic applications by enhancing its interaction with biological targets.

In terms of synthetic chemistry, the preparation of (E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically starts with the formation of the imidazole ring followed by functionalization with the appropriate substituents. The introduction of the butenamide group at the end of the synthetic sequence is critical and often requires precise control over reaction conditions to achieve the desired product.

The pharmacological evaluation of this compound has been ongoing, with several research groups exploring its potential as a lead molecule for drug development. Initial studies have shown promising results in vitro, indicating that it may have inhibitory activity against certain enzymes and receptors. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

The use of computational methods has also been instrumental in understanding the behavior of (E)-4-(Dimethylamino)-N-methyl-N-[[1-methyl-5-(trifluoromethyl)imidazol-2-yl]methyl]but-2-enamide. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These studies have provided valuable insights into its binding affinity, selectivity, and potential side effects, which are crucial factors in drug development.

The versatility of this compound as a chemical biology tool is further highlighted by its potential use in probe development. Probes are molecules designed to interact with specific biological targets to study their function and role in disease processes. The unique structural features of (E)-4-(Dimethylamino)-N-methylel N-[[1-methylel 5-trifluoromethylel imidazol - 2 - ylel methyl]]but - 2 - enamide make it an excellent candidate for developing probes that can be used in high-throughput screening assays.

In conclusion, (E)-4-(Dimethylel amineel - N - methylel N - [[1 - methylel 5 - trifluoromethylel imidazoleel - 2 - ylel methyl]]but - 2 - enamide (CAS no 2411330 - 31 - 7) is a structurally complex compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups and substitution patterns makes it a promising candidate for further investigation. Ongoing research aims to elucidate its pharmacological properties and explore its therapeutic applications, which could lead to novel treatments for various diseases.